Cas no 51449-81-1 (5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole)

5-(2-Methoxyphenyl)-1H-1,2,3,4-tetrazole is a heterocyclic compound featuring a tetrazole ring linked to a 2-methoxyphenyl group. This structure imparts unique reactivity, making it valuable as a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The tetrazole moiety serves as a bioisostere for carboxylic acids, enhancing metabolic stability and binding affinity in drug design. The methoxy substituent further influences electronic properties, enabling tailored modifications. Its stability under various conditions and compatibility with diverse reaction pathways underscore its utility in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its potential sensitivity.
5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole structure
51449-81-1 structure
Product Name:5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole
CAS No:51449-81-1
MF:C8H8N4O
MW:176.175320625305
MDL:MFCD03114555
CID:89643
PubChem ID:858908
Update Time:2025-05-28

5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-Methoxyphenyl)-1H-tetrazole
    • 5-(2-methoxy-phenyl)-1(2)H-tetrazole
    • 5-(2-Methoxy-phenyl)-1H-tetrazol
    • 5-(2-METHOXYPHENYL)-2H-TETRAZOLE
    • 5-(2-methoxyphenyl)tetrazole
    • 5-(o-Methoxyphenyl)-tetrazol
    • 5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole
    • CS-0217641
    • SY038818
    • 5-(2-Methoxyphenyl)-1H-tetrazole, AldrichCPR
    • MFCD03093093
    • BCA44981
    • AC6275
    • FT-0619587
    • DTXSID10901559
    • EN300-8050727
    • 51449-81-1
    • NoName_691
    • AKOS009158267
    • SCHEMBL3394704
    • MFCD03114555
    • AKOS000112644
    • ANGNJNYCUCJQJV-UHFFFAOYSA-N
    • Z3219845340
    • 5-(o-methoxyphenyl)tetrazole
    • 5-(2-METHOXYPHENYL)-2H-1,2,3,4-TETRAZOLE
    • MDL： MFCD03114555
    • Inchi： 1S/C8H8N4O/c1-13-7-5-3-2-4-6(7)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
    • InChI Key： ANGNJNYCUCJQJV-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC=CC=1C1N=NNN=1
    • BRN： 165009

Computed Properties

  • Exact Mass: 176.07000
  • Monoisotopic Mass: 176.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 63.7Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.288
  • Melting Point: 154-156°C
  • Boiling Point: 378.2°C at 760 mmHg
  • Flash Point: 137.6°C
  • Refractive Index: 1.591
  • PSA: 63.69000
  • LogP: 0.87530
  • Solubility: Insoluble in water

5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole Security Information

  • Hazard Category Code： 36/37/38-22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-methoxyphenyl)-1H-1,2,3,4-tetrazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019111484-5g
5-(2-Methoxyphenyl)-1H-tetrazole
 51449-81-1 95%
5g
 $419.44 2023-09-01
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY038818-5g
5-(2-Methoxyphenyl)-2H-tetrazole
 51449-81-1 ≥97%
5g
 ¥3870.97 2024-07-09
abcr
AB180638-1 g
5-(2-Methoxyphenyl)-1H-tetrazole, 95%; .
 51449-81-1 95%
1 g
 €289.00 2023-07-20
eNovation Chemicals LLC
D914352-5g
5-(2-Methoxyphenyl)-2H-tetrazole
 51449-81-1 97%
5g
 $495 2024-07-20
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19260-1g
5-(2-Methoxyphenyl)-1H-tetrazole, 98%
 51449-81-1 98%
1g
 ￥1214.00 2023-05-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19260-250mg
5-(2-Methoxyphenyl)-1H-tetrazole, 98%
 51449-81-1 98%
250mg
 ￥413.00 2023-05-05
abcr
AB180638-250 mg
5-(2-Methoxyphenyl)-1H-tetrazole, 95%; .
 51449-81-1 95%
250 mg
 €154.90 2023-07-20
abcr
AB180638-5 g
5-(2-Methoxyphenyl)-1H-tetrazole, 95%; .
 51449-81-1 95%
5 g
 €850.70 2023-07-20
Ambeed
A159220-250mg
5-(2-Methoxyphenyl)-1H-tetrazole
 51449-81-1 98%
250mg
 $74.0 2025-04-19
Ambeed
A159220-1g
5-(2-Methoxyphenyl)-1H-tetrazole
 51449-81-1 98%
1g
 $181.0 2025-04-19

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